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This technical guide provides an in-depth analysis of the mechanism of action of BAY 1892005,
a small molecule that has been identified as a modulator of mutant p53 condensates.[1][2] The
tumor suppressor protein p53 is frequently mutated in cancer, with certain mutations leading to
its misfolding, aggregation, and formation of biomolecular condensates through liquid-liquid
phase separation (LLPS).[3][4][5][6] These condensates are implicated in the loss of p53's
tumor-suppressive function and the gain of oncogenic functions.[4][6] BAY 1892005 represents
a novel therapeutic strategy aimed at targeting these aberrant p53 structures.

Core Mechanism of Action

BAY 1892005 acts as a direct modulator of p53 condensates.[3][7] Its mechanism is
distinguished by its differential effects on various p53 mutants. The compound directly interacts
with p53, forming a covalent bond.[1][8] This interaction has been confirmed by mass
spectrometry, which detected a mass shift of 234 Da in the p53R175H mutant upon incubation
with BAY 1892005, indicative of covalent binding.[1]
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The primary effects of BAY 1892005 on p53 condensates are as follows:

¢ Dissolution of Structural Mutant p53 Condensates: In cancer cells harboring structural p53
mutants, such as p53R175H and p53Y220C, BAY 1892005 leads to the rapid dissolution of
these condensates.[1][2] This suggests that the compound interferes with the molecular
interactions necessary for the stability of these particular condensates.

 Induction of DNA-Binding Mutant p53 Condensates: Conversely, for DNA-binding defective
mutants like p53R273H, BAY 1892005 induces the formation of condensates.[1][2] This
indicates that the mechanism of action is highly dependent on the specific conformational
state of the mutant p53 protein.

It is crucial to note that while BAY 1892005 modulates the physical state of mutant p53
condensates, it does not lead to the reactivation of the mutant protein's transcriptional
functions.[1][2][6][7]

Signaling and Functional Consequences

The modulation of p53 condensates by BAY 1892005 has downstream cellular effects. While it
does not restore the tumor-suppressive transcriptional activity of mutant p53, there is evidence
to suggest a partial activation of the p53 family member, p73.[2] The broader implications for
downstream p53 signaling pathways are still under investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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